Cas no 685898-39-9 (2-(aminomethyl)-4-methylpentanoic acid hydrochloride)

• Product Name: 2-(aminomethyl)-4-methylpentanoic acid hydrochloride
• CAS No: 685898-39-9
• CID: 4656979
• PubChem ID: 19261620
• Update Time: 2025-05-20

2-(aminomethyl)-4-methylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-methylpentanoic acid hydrochloride

Additional information on 2-(aminomethyl)-4-methylpentanoic acid hydrochloride

Professional Introduction to 2-(aminomethyl)-4-methylpentanoic acid hydrochloride (CAS No. 685898-39-9)

2-(aminomethyl)-4-methylpentanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 685898-39-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This hydrochloride salt derivative of a branched-chain amino acid analog has garnered attention due to its versatile structural features and potential applications in medicinal chemistry. The compound's molecular framework, featuring a primary amine group and a carboxylic acid moiety, positions it as a valuable intermediate for the development of novel therapeutic agents.

The synthesis of 2-(aminomethyl)-4-methylpentanoic acid hydrochloride involves meticulous organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. The presence of the hydrochloride salt form enhances its solubility in aqueous systems, making it particularly useful for pharmaceutical formulations where bioavailability is a critical factor. Recent advancements in synthetic methodologies have further refined the production process, enabling scalable manufacturing for both research and industrial purposes.

In the context of contemporary pharmaceutical research, 2-(aminomethyl)-4-methylpentanoic acid hydrochloride has been explored as a building block for peptidomimetics and enzyme inhibitors. Its structural motif, reminiscent of natural amino acids but with tailored functional groups, allows for the design of molecules that can modulate biological pathways with high specificity. For instance, studies have demonstrated its utility in generating protease inhibitors, which are essential in treating inflammatory and infectious diseases. The amine group at the 2-position provides a handle for further derivatization, enabling chemists to fine-tune physicochemical properties such as lipophilicity and metabolic stability.

Moreover, the compound's relevance extends to materials science and biotechnology. Researchers have investigated its potential as a precursor for polymerizable monomers, leveraging its bifunctional nature to create novel biomaterials with applications in tissue engineering and drug delivery systems. The carboxylic acid functionality allows for covalent bonding with other biomolecules, facilitating the construction of complex macromolecular structures. Such interdisciplinary applications underscore the compound's versatility beyond traditional pharmaceuticals.

Recent clinical trials have begun to explore the therapeutic efficacy of derivatives inspired by 2-(aminomethyl)-4-methylpentanoic acid hydrochloride. These studies focus on its ability to interact with biological targets implicated in neurological disorders, cancer, and metabolic syndromes. The compound's scaffold has been modified to enhance binding affinity and reduce off-target effects, demonstrating promising results in preclinical models. The hydrochloride salt form's stability under physiological conditions further supports its suitability for formulation into oral and injectable drugs.

The chemical properties of 2-(aminomethyl)-4-methylpentanoic acid hydrochloride make it an attractive candidate for structure-activity relationship (SAR) studies. By systematically varying substituents on its core structure, researchers can elucidate key determinants of biological activity. This approach has led to the identification of novel pharmacophores that may serve as templates for future drug development programs. Computational modeling techniques, such as molecular docking and quantum mechanics simulations, are increasingly employed to predict how modifications will influence interactions with biological receptors.

Regulatory considerations also play a crucial role in the adoption of 2-(aminomethyl)-4-methylpentanoic acid hydrochloride in pharmaceutical applications. Compliance with Good Manufacturing Practices (GMP) ensures that batches produced meet stringent quality standards required for clinical use. Documentation of synthetic pathways, impurity profiles, and stability data are essential components of regulatory submissions. Collaborative efforts between academia and industry have streamlined these processes, facilitating faster entry into clinical development pipelines.

The environmental impact of synthesizing and utilizing 2-(aminomethyl)-4-methylpentanoic acid hydrochloride is another area of growing interest. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For example, catalytic methods that employ recyclable ligands or renewable feedstocks are being explored to reduce the ecological footprint of production processes. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

Future directions in research on 2-(aminomethyl)-4-methylpentanoic acid hydrochloride include exploring its role in personalized medicine. By integrating genetic data with pharmacokinetic profiles derived from this compound or its derivatives, clinicians may be able to tailor treatments to individual patient needs. Advances in high-throughput screening technologies will further accelerate the discovery pipeline, enabling rapid identification of lead compounds based on their interaction profiles with disease-relevant targets.

In summary,2-(aminomethyl)-4-methylpentanoic acid hydrochloride (CAS No. 685898-39-9) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and biotechnology. Its unique structural features offer opportunities for innovation in drug design while adhering to rigorous quality standards. As research continues to uncover new possibilities for this molecule, it is poised to remain a cornerstone in synthetic chemistry and therapeutic development for years to come.